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Compound of Interest

Compound Name:
Cyclopropane, 1-ethynyl-1-(1-

propynyl-

Cat. No.: B011061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of highly reactive chemical compounds is paramount to

ensuring laboratory safety and environmental compliance. Cyclopropane, 1-ethynyl-1-(1-
propynyl-), due to its strained cyclopropane ring and two acetylenic functional groups, is

classified as a highly energetic and reactive material. The lack of specific safety data sheet

(SDS) information for disposal necessitates a cautious approach based on established

protocols for similar hazardous substances.[1]

Immediate Safety Considerations:

High Reactivity: The presence of ethynyl and propynyl groups suggests a high degree of

reactivity. Such compounds can be flammable and may form sensitive, explosive metallic

compounds.[2]

Energetic Material: Due to its structure, this compound should be treated as a potential

explosive or high-energy material.[3] Storage of such materials should be minimized, and

they should be protected from heat, sparks, and open flames.[3][4]

Personal Protective Equipment (PPE): When handling this compound, appropriate PPE,

including flame-resistant lab coats, safety goggles, face shields, and suitable gloves, must

be worn.[5] All manipulations should be conducted in a certified chemical fume hood.
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Chemical and Physical Properties
A summary of the known and calculated properties for Cyclopropane, 1-ethynyl-1-(1-
propynyl-) is provided below. This data is essential for understanding its behavior and potential

hazards.

Property Value Unit Source

Molecular Formula C₈H₈ - Cheméo[6]

Molecular Weight 104.15 g/mol Cheméo[6]

Enthalpy of Formation

(gas, standard

conditions)

443.79 kJ/mol Joback Calculated[6]

Standard Gibbs Free

Energy of Formation
497.61 kJ/mol Joback Calculated[6]

Normal Boiling Point 388.54 K Joback Calculated[6]

Ionization Energy 8.88 eV NIST[6]

LogP (Octanol/Water

Partition Coefficient)
1.423 - Crippen Calculated[6]

Critical Pressure 4426.72 kPa Joback Calculated[6]

Critical Temperature 619.54 K Joback Calculated[6]

Disposal Procedures
The disposal of Cyclopropane, 1-ethynyl-1-(1-propynyl-) must be handled with extreme

caution and in strict accordance with institutional and regulatory guidelines. Under no

circumstances should this compound or its residues be disposed of down the drain.[3]

The proper disposal route depends on the form of the waste:

1. Unused or Expired Pure Compound:
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Do Not Attempt to Quench: Unwanted, expired, or excess quantities of the pure compound

should not be neutralized or quenched by laboratory personnel.

Contact EHS: The container should be securely sealed, properly labeled as hazardous

waste, and segregated from other waste streams. Contact your institution's Environmental

Health and Safety (EHS) department for immediate pickup and disposal.

2. Empty Containers:

Treat as Hazardous Waste: "Empty" containers that held Cyclopropane, 1-ethynyl-1-(1-
propynyl-) will contain residual material and must be treated as hazardous waste.

Do Not Rinse or "Air-Quench": Do not attempt to rinse the container or quench the residue.

Securely cap the container.

Label and Segregate: Label the container with a hazardous waste tag indicating the residual

chemical and request a pickup from EHS.

3. Reaction Mixtures:

Quenching is Part of the Experiment: Any reaction mixture containing this compound must

be carefully and completely quenched as the final step of the experimental procedure.

Controlled Quenching: The quenching process must be performed under an inert

atmosphere (e.g., nitrogen or argon) and in a cooled reaction vessel (e.g., ice bath) to

manage the exothermic reaction.

Collect as Hazardous Waste: Once quenched, the resulting mixture should be collected in a

designated hazardous waste container. The container must be accurately labeled with all of

its chemical constituents.

Experimental Protocol: General Quenching of
Reactive Acetylenic Compounds
This protocol provides a general methodology for quenching reaction mixtures containing

highly reactive acetylenic compounds. This procedure should be adapted based on the specific

scale and reagents of the experiment and performed only by trained personnel.
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Materials:

Reaction flask containing the acetylenic compound under an inert atmosphere.

Cooling bath (ice/water or dry ice/acetone).

Inert solvent (e.g., toluene, heptane).[5]

Quenching agent sequence:

Isopropanol (less reactive).[5]

Methanol (more reactive).[5]

Water (most reactive).[5]

Addition funnel or syringe pump for controlled addition.

Appropriate PPE.

Procedure:

Cool the Reaction Mixture: Ensure the reaction flask is securely clamped in a cooling bath

and maintained at a low temperature (e.g., 0 °C) to control the rate of reaction.

Dilute if Necessary: If the reaction mixture is concentrated, dilute it with a high-boiling point

inert solvent like toluene to help dissipate heat.

Slow Addition of Isopropanol: Slowly add isopropanol to the cooled, stirred reaction mixture.

The addition rate should be controlled to prevent a rapid temperature increase or excessive

gas evolution.[5] Continue adding isopropanol until the exothermic reaction subsides.

Addition of Methanol: Once the reaction with isopropanol is complete, slowly add methanol

as a more reactive quenching agent to ensure all the highly reactive material has been

consumed.[5]

Final Quench with Water: After the reaction with methanol is complete, very slowly and

cautiously add water to neutralize any remaining reactive species.[5] Be aware that even
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after the addition of alcohols, some materials can still react violently with water.[7]

Warm to Room Temperature: Once the additions are complete and the reaction is quiescent,

allow the mixture to slowly warm to room temperature while still under stirring.

Waste Collection: Transfer the fully quenched mixture to a properly labeled hazardous waste

container.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclopropane, 1-ethynyl-1-(1-propynyl-).
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Caption: Disposal decision workflow for Cyclopropane, 1-ethynyl-1-(1-propynyl-).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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